6-Acetyl-2-(4-(methylsulfonyl)benzamido)-4,5,6,7-tetrahydrothieno[2,3-c]pyridine-3-carboxamide

• IUPAC Name: 6-acetyl-2-[(4-methylsulfonylbenzoyl)amino]-5,7-dihydro-4H-thieno[2,3-c]pyridine-3-carboxamide
• InChI: InChI=1S/C18H19N3O5S2/c1-10(22)21-8-7-13-14(9-21)27-18(15(13)16(19)23)20-17(24)11-3-5-12(6-4-11)28(2,25)26/h3-6H,7-9H2,1-2H3,(H2,19,23)(H,20,24)
• InChI Key: VSOFXQMYSVCLFK-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)N1CCC2=C(C1)SC(=C2C(=O)N)NC(=O)C3=CC=C(C=C3)S(=O)(=O)C
• Molecular Formula: C18H19N3O5S2
• Molecular Weight: 421.5 g/mol

Description

The compound “6-Acetyl-2-(4-(methylsulfonyl)benzamido)-4,5,6,7-tetrahydrothieno[2,3-c]pyridine-3-carboxamide” is a complex organic molecule. It contains several functional groups, including an acetyl group, a methylsulfonyl group, a benzamido group, and a carboxamide group. These groups are attached to a tetrahydrothieno[2,3-c]pyridine core, which is a type of heterocyclic compound.

Molecular Structure Analysis

The molecular structure of this compound is likely to be quite complex due to the presence of multiple rings and functional groups. The tetrahydrothieno[2,3-c]pyridine core is a type of heterocyclic compound, which means it contains a ring structure made up of both carbon and other elements.

Chemical Reactions Analysis

The chemical reactions that this compound can undergo would depend on its functional groups. For example, the acetyl group could undergo reactions such as hydrolysis or reduction, while the carboxamide group could participate in reactions such as hydrolysis or condensation.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its structure. For example, its solubility would be influenced by the presence of polar functional groups, while its stability could be affected by the presence of reactive groups.

Scientific Research Applications

Catalytic Protodeboronation for Alkene Hydromethylation

• Application : Researchers have reported catalytic protodeboronation of 1°, 2°, and 3° alkyl boronic esters using a radical approach. This method enables formal anti-Markovnikov alkene hydromethylation, a valuable transformation. The sequence was applied to methoxy-protected (−)-Δ8-THC and cholesterol. .

Benzylic Position Reactions

• .

Future Directions

Future research on this compound could involve studying its synthesis, properties, and potential applications. It could also involve investigating its mechanism of action and potential biological activity.